molecular formula C7F15NaO3S B6595325 Pentadecafluoroheptane-1-sulfonic acid sodium salt CAS No. 21934-50-9

Pentadecafluoroheptane-1-sulfonic acid sodium salt

Cat. No.: B6595325
CAS No.: 21934-50-9
M. Wt: 472.11 g/mol
InChI Key: IUWVEVPHMRSHMP-UHFFFAOYSA-M
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Description

Pentadecafluoroheptane-1-sulfonic acid sodium salt is a useful research compound. Its molecular formula is C7F15NaO3S and its molecular weight is 472.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Sulfonic Acid Protecting Group

Pentadecafluoroheptane-1-sulfonic acid sodium salt is not directly mentioned in the literature, but closely related compounds have been utilized for their unique properties. For example, the use of pentafluorophenyl (PFP) group as a sulfonic acid protecting group facilitated the synthesis of new biaryl- and heterobiaryl-PFP-sulfonate esters through the Suzuki-Miyaura reaction, indicating the potential utility of similar fluorinated sulfonate esters in organic synthesis (Avitabile et al., 2005).

Organic Electrode Material

Sodium sulfonate groups substituted anthraquinone, a compound structurally related to this compound, was tested as an organic positive electrode material in potassium batteries. The enhanced electrochemical performance, including good cycling stability and capacity retention, suggests a promising avenue for the development of high-performance organic electrode materials for energy storage applications (Zhao et al., 2018).

Human Exposure Assessment

A novel method was developed for measuring perfluoroalkyl substances (PFAS) in human hair, including various sulfonates, by liquid chromatography tandem mass spectrometry (LC-MS/MS). This technique, owing to its non-invasive nature and time integration of exposure assessment, represents an innovative approach for the biomonitoring of environmental pollutants, including fluorinated sulfonates (Alves et al., 2015).

Proton Conductivity

Research on perfluorinated sulfonic-acid (PFSA) membranes, closely related to this compound, has been at the forefront of bridging electrochemistry and polymer physics. PFSA ionomers’ complex behavior and their key role in many emerging technologies underscore the significance of such compounds in developing advanced materials with high proton conductivity (Kusoglu & Weber, 2017).

Environmental Implications and Applications

The evaluation of human and rat transporters' role in the disposition of perfluoroalkyl sulfonates provides insight into the environmental persistence and bioaccumulation of these substances. Understanding the mechanisms underlying their slow renal clearance and potential hepatic accumulation is critical for assessing the environmental and health impacts of sulfonate-based compounds (Zhao et al., 2015).

Properties

IUPAC Name

sodium;1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptane-1-sulfonate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7HF15O3S.Na/c8-1(9,2(10,11)4(14,15)6(18,19)20)3(12,13)5(16,17)7(21,22)26(23,24)25;/h(H,23,24,25);/q;+1/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUWVEVPHMRSHMP-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(F)(F)S(=O)(=O)[O-])(F)F)(F)F)(F)F.[Na+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7F15NaO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401032634
Record name Sodium perfluoroheptane sulfonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401032634
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

472.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

21934-50-9
Record name Sodium perfluoroheptane sulfonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401032634
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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